1-Boc-5-Methyl-3-formylindole

• IUPAC Name: tert-butyl 3-formyl-5-methylindole-1-carboxylate
• InChI: InChI=1S/C15H17NO3/c1-10-5-6-13-12(7-10)11(9-17)8-16(13)14(18)19-15(2,3)4/h5-9H,1-4H3
• InChI Key: FZPLYFQLNOVYNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C=C2C=O)C(=O)OC(C)(C)C
• Molecular Formula: C15H17NO3
• DSSTOX Substance ID: DTXSID80654308
• Molecular Weight: 259.30 g/mol
• CAS RN: 914348-94-0

Description

1-Boc-5-Methyl-3-formylindole is an organic compound that belongs to the family of indole molecules. It has a molecular weight of 259.3 g/mol. It is used for research and development purposes.

Molecular Structure Analysis

The linear formula of this compound is C15H17NO3. Unfortunately, the detailed molecular structure analysis is not available in the retrieved data.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not fully available in the retrieved data. It has a molecular weight of 259.3 g/mol.

Scientific Research Applications

Methoxy-Substituted 3-Formyl-2-Phenylindoles

• Application in Cancer Research: Methoxy-substituted 3-formyl-2-phenylindoles have been studied for their potential as cytostatics, particularly in inhibiting tubulin polymerization, a key process in cancer cell division (Gastpar, Goldbrunner, Marko, & von Angerer, 1998).

N-Boc-Protected Ketimines

• Use in Modular Catalytic Synthesis: N-Boc-protected ketimines derived from isatin, closely related to indole structures, are used in Rh-catalyzed reactions to produce biologically active compounds, demonstrating the potential of N-Boc-protected structures in synthetic chemistry (Marques & Burke, 2016).

N-Arylsulfonyl-3-Formylindoles

• Anti-HIV Activity: Certain N-arylsulfonyl-3-formylindoles have shown significant anti-HIV-1 activity, indicating the potential of formylindole derivatives in antiviral research (Che, Tian, Liu, Hu, & Chen, 2018).

Redox Probe Applications

• Bacterial Respiration Visualization: 3-Formylindole derivatives have been utilized in redox dyes for the direct visualization of actively respiring bacteria, highlighting the use of formylindole structures in microbiological studies (Rodriguez, Phipps, Ishiguro, & Ridgway, 1992).

N-Heterocycle-B(C6F5)3 Complexes

• Zwitterionic Species Generation: Studies on N-methylindole and its reactions to produce zwitterionic species point towards the synthetic utility of methylindole structures in organic chemistry (Focante, Camurati, Nanni, Leardini, & Resconi, 2004).

Asymmetric Induction in Boron Aldol Reactions

• Stereochemical Studies: The study of beta-alkoxy methyl ketones in boron-mediated aldol reactions, which involve indole-like structures, helps in understanding the mechanisms of stereoinduction in organic synthesis (Paton & Goodman, 2006).

Safety and Hazards

The specific safety and hazards information for 1-Boc-5-Methyl-3-formylindole is not available in the retrieved data. It is advised to be used for R&D purposes only and not for medicinal, household, or other uses.

Mechanism of Action

Target of Action

Indole derivatives, to which this compound belongs, are known to bind with high affinity to multiple receptors . These receptors play a crucial role in various biological processes, including cell biology, and the treatment of cancer cells, microbes, and different types of disorders in the human body .

Mode of Action

Indole derivatives are known to interact with their targets, leading to changes in cellular processes . The specific interactions and resulting changes would depend on the specific targets that 1-Boc-5-Methyl-3-formylindole binds to.

Biochemical Pathways

Indole derivatives, including this compound, can affect various biochemical pathways. These compounds have been found to possess diverse biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . The specific pathways affected would depend on the targets that the compound interacts with.

Result of Action

The molecular and cellular effects of this compound’s action would depend on its specific targets and mode of action. Given the diverse biological activities of indole derivatives, the results of action could range from antiviral effects to anticancer effects .